Cas no 1242336-77-1 (5-bromo-1H-pyrazolo[3,4-b]pyrazin-3-amine)
1242336-77-1 structure
Product Name:5-bromo-1H-pyrazolo[3,4-b]pyrazin-3-amine
CAS No:1242336-77-1
MF:C5H4BrN5
MW:214.022758483887
MDL:MFCD17016134
CID:1220037
PubChem ID:57415872
Update Time:2025-04-20
5-bromo-1H-pyrazolo[3,4-b]pyrazin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2H-pyrazolo[3,4-b]pyrazin-3-amine
- 3-Amino-5-bromo-1H-pyrazolo[3,4-b]pyrazine
- 5-BROMO-1H-PYRAZOLO[3,4-B]PYRAZIN-3-AMINE
- PB15300
- RP08387
- C-8430
- 5-BROMO-1H-PYRAZOLO[3,4-B]PYRAZINE-3-YLAMINE
- 5-Bromo-1H-pyrazolo[3,4-b]pyrazin-3-ylamine
- AS-34073
- 1H-Pyrazolo[3,4-b]pyrazin-3-amine, 5-bromo-
- VDDJIDGFTDEJFJ-UHFFFAOYSA-N
- W-205191
- SY027167
- MFCD17016134
- DB-263486
- 1242336-77-1
- SCHEMBL1585948
- J-516803
- AKOS015949261
- CS-0050647
- DTXSID20725561
- 5-bromo-1H-pyrazolo[4,3-b]pyrazin-3-amine
- 5-bromo-1H-pyrazolo[3,4-b]pyrazin-3-amine
-
- MDL: MFCD17016134
- Inchi: 1S/C5H4BrN5/c6-2-1-8-5-3(9-2)4(7)10-11-5/h1H,(H3,7,8,10,11)
- InChI Key: VDDJIDGFTDEJFJ-UHFFFAOYSA-N
- SMILES: BrC1C=NC2C(=C(N)NN=2)N=1
Computed Properties
- Exact Mass: 212.96500
- Monoisotopic Mass: 212.96501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 80.5Ų
Experimental Properties
- Density: 2.140±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (5.1 g/l) (25 º C),
- PSA: 80.48000
- LogP: 1.27880
5-bromo-1H-pyrazolo[3,4-b]pyrazin-3-amine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-bromo-1H-pyrazolo[3,4-b]pyrazin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A601618-10mg |
3-Amino-5-bromo-1H-pyrazolo[3,4-b]pyrazine |
1242336-77-1 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A601618-50mg |
3-Amino-5-bromo-1H-pyrazolo[3,4-b]pyrazine |
1242336-77-1 | 50mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A601618-100mg |
3-Amino-5-bromo-1H-pyrazolo[3,4-b]pyrazine |
1242336-77-1 | 100mg |
$ 135.00 | 2022-06-08 | ||
| Chemenu | CM106186-1g |
5-bromo-1H-pyrazolo[3,4-b]pyrazin-3-amine |
1242336-77-1 | 95%+ | 1g |
$532 | 2021-08-06 | |
| Chemenu | CM106186-5g |
5-bromo-1H-pyrazolo[3,4-b]pyrazin-3-amine |
1242336-77-1 | 95%+ | 5g |
$1999 | 2021-08-06 | |
| abcr | AB453837- |
3-Amino-5-bromo-1H-pyrazolo[3,4-b]pyrazine; . |
1242336-77-1 | €564.60 | 2023-04-01 | |||
| Chemenu | CM106186-1g |
5-bromo-1H-pyrazolo[3,4-b]pyrazin-3-amine |
1242336-77-1 | 95%+ | 1g |
$410 | 2023-11-21 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0663-1g |
5-Bromo-1H-pyrazolo[3,4-b]pyrazin-3-ylamine |
1242336-77-1 | 96% | 1g |
2527.17CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0663-5g |
5-Bromo-1H-pyrazolo[3,4-b]pyrazin-3-ylamine |
1242336-77-1 | 96% | 5g |
10108.67CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0663-500mg |
5-Bromo-1H-pyrazolo[3,4-b]pyrazin-3-ylamine |
1242336-77-1 | 96% | 500mg |
1687.6CNY | 2021-05-08 |
5-bromo-1H-pyrazolo[3,4-b]pyrazin-3-amine Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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